Cas no 1261904-27-1 (3-(3-Acetylphenyl)-5-methoxybenzoic acid)

• Product Name: 3-(3-Acetylphenyl)-5-methoxybenzoic acid
• CAS No: 1261904-27-1
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD18320106
• CID: 2762466
• PubChem ID: 53226018
• Update Time: 2025-10-29

3-(3-Acetylphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Acetylphenyl)-5-methoxybenzoic acid, 95%
• 3-(3-ACETYLPHENYL)-5-METHOXYBENZOIC ACID
• MFCD18320106
• 1261904-27-1
• 3'-Acetyl-5-methoxy[1,1'-biphenyl]-3-carboxylic acid
• SCHEMBL2556922
• DTXSID20689750
• 3-(3-Acetylphenyl)-5-methoxybenzoic acid

• MDL： MFCD18320106
• Inchi： 1S/C16H14O4/c1-10(17)11-4-3-5-12(6-11)13-7-14(16(18)19)9-15(8-13)20-2/h3-9H,1-2H3,(H,18,19)
• InChI Key： BODMDCDOLWFVEJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 270.08920892Da
• Monoisotopic Mass: 270.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-(3-Acetylphenyl)-5-methoxybenzoic acid

Comprehensive Guide to 3-(3-Acetylphenyl)-5-methoxybenzoic acid (CAS No. 1261904-27-1): Properties, Applications, and Market Insights

3-(3-Acetylphenyl)-5-methoxybenzoic acid (CAS No. 1261904-27-1) is a specialized organic compound with a unique molecular structure that combines acetyl and methoxy functional groups. This benzoic acid derivative has garnered significant attention in pharmaceutical and materials science research due to its versatile chemical properties. The compound's molecular formula and precise structure make it particularly valuable for drug discovery applications, where researchers are constantly seeking novel chemical building blocks for therapeutic development.

In recent years, the demand for specialty chemicals like 3-(3-Acetylphenyl)-5-methoxybenzoic acid has surged, driven by advancements in precision medicine and biomaterials. The compound's dual functional groups allow for diverse chemical modifications, making it a valuable intermediate in synthesizing more complex molecules. Researchers particularly value its potential in developing targeted therapies, as the methoxybenzoic acid moiety is known to influence bioavailability and metabolic stability in drug candidates.

The physicochemical properties of 3-(3-Acetylphenyl)-5-methoxybenzoic acid contribute to its wide range of applications. With moderate solubility in common organic solvents and specific melting point characteristics, this compound offers excellent handling properties for laboratory use. Its structural features make it particularly interesting for materials science applications, where researchers are exploring its potential in creating advanced polymers with tailored properties. The acetylphenyl group provides additional sites for chemical conjugation, expanding its utility in bioconjugation chemistry.

Current market trends show growing interest in 3-(3-Acetylphenyl)-5-methoxybenzoic acid as a research chemical in academic and industrial laboratories. The compound's relevance to green chemistry initiatives has increased its appeal, as researchers seek more sustainable synthetic pathways for complex molecules. Many scientists are investigating its potential as a key intermediate in the synthesis of biologically active compounds, particularly those targeting inflammatory pathways and metabolic disorders.

Quality control and analytical characterization of 3-(3-Acetylphenyl)-5-methoxybenzoic acid are crucial for research applications. Advanced techniques like HPLC analysis, mass spectrometry, and NMR spectroscopy are typically employed to ensure the compound's purity and structural integrity. The growing emphasis on reproducible research in chemical sciences has made proper compound characterization more important than ever, particularly for high-value intermediates like this benzoic acid derivative.

Looking forward, the applications of 3-(3-Acetylphenyl)-5-methoxybenzoic acid are expected to expand into emerging fields such as nanotechnology and drug delivery systems. Its molecular architecture makes it a promising candidate for developing functional materials with specific electronic or optical properties. As the pharmaceutical industry continues to focus on personalized medicine, compounds with such versatile chemical functionality will likely play increasingly important roles in medicinal chemistry research and development.

For researchers working with 3-(3-Acetylphenyl)-5-methoxybenzoic acid, proper storage conditions and handling protocols are essential to maintain the compound's stability. Standard recommendations include storage in a cool, dry environment, protected from light and moisture. These precautions help preserve the chemical integrity of this valuable research material, ensuring consistent performance in experimental applications.

The synthesis and application of 3-(3-Acetylphenyl)-5-methoxybenzoic acid represent an exciting area at the intersection of organic chemistry and materials science. As research continues to uncover new potential uses for this compound, its importance in both academic and industrial settings is likely to grow. The compound's unique combination of aromatic systems and functional groups positions it as a valuable tool for scientists developing next-generation therapeutic agents and advanced materials.